
Safeguarding Your Laboratory: Proper Disposal
Procedures for Bifenox-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the proper disposal of Bifenox-d3, a deuterated

form of the herbicide Bifenox. Adherence to these procedures is critical for personnel safety

and environmental protection.

Chemical and Physical Properties of Bifenox-d3
A clear understanding of the substance's properties is the first step in safe handling. The

following table summarizes key quantitative data for Bifenox-d3 and its unlabelled counterpart,

Bifenox.
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Property Value Source

Chemical Formula C14H6D3Cl2NO5 [1]

Synonyms

Methyl 5-(2,4-

Dichlorophenoxy)-2-

nitrobenzoate, Bifenox D3

(phenyl D3), Bifenox-d3 (2,4-

dichlorophenoxy-d3)

[1][2]

Appearance Yellow Solid [3]

Melting Point 84 - 89 °C / 183.2 - 192.2 °F [3]

Oral LD50 (Rat, unlabelled) 6,400 mg/kg [1]

Inhalation LC50 (Rat,

unlabelled)
> 200,000 mg/m3 [1]

Dermal LD50 (Rabbit,

unlabelled)
> 20,000 mg/kg [1]

Hazard Profile and Safety Precautions
Bifenox-d3 is classified as very toxic to aquatic life with long-lasting effects[4][5]. While

extensive toxicological data for the deuterated form is unavailable, the unlabelled compound,

Bifenox, may cause eye and skin irritation and may be harmful if absorbed through the skin[1]

[5].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166 (EU)

standards[3][5].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure[3].

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced[3].
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Step-by-Step Disposal Protocol for Bifenox-d3
This protocol outlines the procedures for the safe disposal of Bifenox-d3 from a laboratory

setting. The primary directive is to engage a licensed professional waste disposal service for

the final disposal of this material[1]. The following steps detail the process for accumulating and

preparing the waste for collection.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for Bifenox-d3 and any

materials contaminated with it (e.g., pipette tips, gloves, paper towels).

The container label should include:

The words "Hazardous Waste"

The full chemical name: "Bifenox-d3"

The associated hazards (e.g., "Toxic to Aquatic Life")

Never mix Bifenox-d3 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

2. Disposing of Unused Product and Contaminated Materials:

Solid Waste: Place any unused Bifenox-d3 powder and contaminated solids directly into the

designated hazardous waste container.

Solutions: If Bifenox-d3 has been dissolved in a solvent, it must be disposed of as liquid

hazardous waste.

Offer surplus and non-recyclable solutions to a licensed disposal company[5].

Alternatively, the material may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber[5]. This step should only

be performed by a licensed waste disposal facility.

Empty Containers:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Bifenox_4.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Bifenox_4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers are also considered hazardous waste unless properly

decontaminated[6].

To decontaminate, perform a triple-rinse procedure immediately after the container is

empty[6][7].

Empty the remaining contents into the appropriate waste container, allowing it to drain

for at least 30 seconds[6].

Add a suitable solvent (such as the one used to make a solution, or as recommended

by your EHS office) until the container is about 20-25% full[6].

Securely cap and vigorously shake the container for at least 30 seconds[6].

Pour the rinsate into the designated hazardous waste container. Allow the container to

drain for another 30 seconds[6].

Repeat this rinsing process two more times[6].

After triple-rinsing, puncture the container to prevent reuse[7]. It can then be disposed of in

accordance with local regulations, which may include disposal in a sanitary landfill if

permitted[7].

3. Spill Cleanup:

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep or scoop up the solid material, avoiding dust

formation[3].

Place the spilled material and all contaminated cleanup materials (e.g., absorbent pads,

towels) into the designated hazardous waste container.

Wash the spill area with soap and water.

4. Waste Storage and Collection:
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Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials such as strong oxidizing agents[3].

Follow your institution's procedures for scheduling a pickup with a licensed professional

waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Bifenox-d3 and its associated waste materials.
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Start: Bifenox-d3 Waste Generated

Is it an empty container?

Is it solid waste or spill residue?

No

Perform Triple-Rinse Procedure

Yes

Is it a liquid solution?

No

Place in Labeled Hazardous Waste Container

Yes

Place in Labeled Liquid Hazardous Waste Container

Yes

Puncture and Dispose of Container per Local Regulations

End of Process

Store Waste in Designated Area

Arrange for Pickup by Licensed Professional Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Bifenox-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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